
Comparative Efficacy Guide: Surfagon vs.
Ovaprim for Carp Spawning Induction

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: LHRH, Des-gly(10)-

CAS No.: 37783-52-1

Cat. No.: B12775955

Get Quote

Executive Summary: The "Cocktail" vs. The
"Component"
For researchers and hatchery managers, the choice between Surfagon and Ovaprim is not

merely a choice between two brands, but between two distinct pharmacological approaches:

Integrated Synergy (Ovaprim) versus Modular Flexibility (Surfagon).

Ovaprim is the industry "gold standard" for cyprinids because it is a ready-to-use cocktail

containing both the GnRH analogue and the essential dopamine antagonist (Domperidone).

It offers high reliability with a single injection.

Surfagon (containing the synthetic peptide Alarelin or Luliberin analogue) is a potent GnRH

agonist. However, it lacks a dopamine antagonist. In carp, Surfagon is significantly less

effective if used alone due to strong dopaminergic inhibition. It requires co-administration

with a dopamine blocker (e.g., Metoclopramide or Domperidone) to match Ovaprim's

efficacy.
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Verdict: Ovaprim is superior for workflow efficiency and consistency. Surfagon is a viable, cost-

effective alternative only if the user integrates a separate dopamine antagonist into the

protocol.

Mechanistic Comparison: The Dopamine Barrier
To understand the efficacy difference, one must understand the neuroendocrine control of carp

reproduction. Carp have a dual-control system for gonadotropin (GtH) release:

Stimulatory: GnRH (Gonadotropin-Releasing Hormone) from the hypothalamus.

Inhibitory: Dopamine, which acts as a potent "brake" on the pituitary gland.

Mechanism of Action[1]
Ovaprim (Dual Action): Contains sGnRHa (stimulates GtH release) AND Domperidone

(blocks Dopamine receptors). The domperidone removes the "brake," allowing the sGnRHa

to press the "gas."

Surfagon (Single Action): Contains GnRHa (Surfagon/Alarelin). It presses the "gas" (pituitary

stimulation). However, without a dopamine antagonist, the carp's endogenous dopamine

continues to inhibit the pituitary, often resulting in partial or failed ovulation (the "Dopamine

Barrier").

Visualization: The HPG Axis & Signaling Pathways
The following diagram illustrates why Surfagon alone often fails in carp while Ovaprim

succeeds.
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Caption: Figure 1. Mechanism of Action. Ovaprim actively removes the Dopamine inhibition,

whereas Surfagon alone competes against it.

Pharmacological Composition[1][2][3][4][5][6][7][8]
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Feature Ovaprim (Syndel/Glaxo) Surfagon (Various/Generic)

Active Agonist

sGnRHa (Salmon GnRH

analogue) [D-Arg6, Trp7, Leu8,

Pro9-NEt]-GnRH

GnRHa (Luliberin

analogue/Alarelin) [D-Ala6,

des-Gly10, Pro9-NHEt]-GnRH

Concentration 20 µg/ml Typically 5 or 10 µg/ml

Dopamine Antagonist
Present: Domperidone (10

mg/ml)

Absent (Must be added

separately)

Vehicle Propylene Glycol (Viscous)
Saline/Buffer (Aqueous, less

viscous)

Storage Stability High (Room Temp)
Moderate (Refrigeration often

recommended)

Experimental Data Analysis
The following data aggregates findings from comparative studies on major carp species

(Cyprinus carpio, Ctenopharyngodon idella, Hypophthalmichthys molitrix).

Efficacy Metrics
Ovaprim: Consistently achieves >80% ovulation rates due to the "Linpe Method" formulation.

Surfagon (Alone): Ovulation rates are often <40% in wild strains; higher in domesticated

strains with weaker dopamine inhibition, but unpredictable.

Surfagon + Domperidone (Co-injection): Efficacy restores to 80-95%, comparable to

Ovaprim.

Table 1: Comparative Efficacy in Common Carp (Cyprinus carpio)
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Parameter Ovaprim (0.5 ml/kg)
Surfagon Alone (10
µg/kg)

Surfagon (10 µg/kg)
+ Domperidone (10
mg/kg)

Ovulation Rate 85 - 100% 20 - 45% 80 - 95%

Latency Period 12 - 16 hrs 18 - 24 hrs (variable) 12 - 15 hrs

Fertilization Rate 88 - 97%
40 - 60% (poor

quality)
85 - 95%

Hatching Rate 80 - 90% Low 75 - 85%

Data synthesized from comparative studies on GnRHa+Antagonist vs. Commercial Kits [1][2]

[5].[1]

Experimental Protocols
Protocol A: Ovaprim (Standard "Gold Standard")
Best for: Commercial hatcheries, high reliability, minimal handling.

Anesthesia: Sedate broodstock with MS-222 (100 mg/L) or Clove Oil (50 ppm).

Weighing: Accurately weigh female fish.

Dosage Calculation: 0.5 ml per kg body weight.

Example: A 4 kg female requires 2.0 ml.

Injection: Single intramuscular (IM) or intraperitoneal (IP) injection.

Male Dose: Inject males with 0.2 ml/kg at the same time as females.

Resolution: Place fish in spawning tank. Expect ovulation in 12–16 hours at 25°C.

Protocol B: Surfagon (The "Cost-Effective" Combo)
Best for: Research settings, budget constraints, or when specific dosing modulation is required.
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Pre-requisite: You must source Domperidone (or Metoclopramide) separately.

Preparation:

Surfagon: Dilute to 10 µg/ml if using concentrated powder.

Antagonist: Dissolve Domperidone tablets/powder to create a suspension or solution (10

mg/ml).

Dosage Calculation:

Surfagon: 10–20 µg/kg.[2]

Domperidone: 5–10 mg/kg.

Administration (Co-Injection Strategy):

Option 1 (Cocktail): Mix the calculated Surfagon and Domperidone volumes in the syringe

immediately before injection.

Option 2 (Split): Inject Domperidone first (IP), followed by Surfagon (IM). Note: This

increases stress due to double handling.

Workflow Visualization:
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Caption: Figure 2. Operational Workflow. Surfagon requires an additional preparation step to

achieve comparable results.

Cost-Benefit & Practical Considerations
Factor Ovaprim Surfagon (+ Antagonist)

Cost Per Dose High (~$1.50 - $3.00 / kg fish) Low (~$0.20 - $0.50 / kg fish)

Viscosity
High (Propylene Glycol) -

Requires large needle (22G)

Low (Aqueous) - Can use finer

needle (24-25G)

Shelf Life Excellent (2+ years ambient)
Variable (Peptides degrade if

not refrigerated)

Labor Low (Draw and Inject)
Medium (Weigh, Mix, Dissolve

Antagonist)

Risk
Low (Standardized

formulation)

Moderate (Mixing errors,

antagonist solubility)

Conclusion
Use Ovaprim if: You prioritize reliability, ease of use, and minimizing handling stress. It is the

standard for commercial production where failure is costly.

Use Surfagon if: You are conducting research requiring precise peptide dosage control, have

access to separate dopamine antagonists, or are operating under strict budget constraints in

a region where Ovaprim is unavailable. Do not use Surfagon alone for carp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Comparison of artificial spawning effectiveness of hCG, CPH and GnRHa in combination
with dopamine inhibitors in a wild strain of ide Leuciscus idus (L.) in hatchery conditions -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Surfagon купить ветеринарный препарат - Асконт [askont.ru]

To cite this document: BenchChem. [Comparative Efficacy Guide: Surfagon vs. Ovaprim for
Carp Spawning Induction]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12775955/docs#comparative-efficacy-guide-
surfagon-vs-ovaprim-for-carp-spawning-induction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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